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Compound of Interest

Compound Name: 2-(2,4-Dinitrophenyl)ethanol

Cat. No.: B1589579 Get Quote

A Researcher's Guide to the Procurement of 2-(2,4-
Dinitrophenyl)ethanol
This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of the commercial landscape for sourcing 2-(2,4-
Dinitrophenyl)ethanol. It offers a detailed look at supplier options, procurement strategies,

and critical safety information to facilitate informed purchasing decisions for research and

development applications.

Compound Identification and Specification
2-(2,4-Dinitrophenyl)ethanol is a nitrated aromatic alcohol. Its chemical structure is

characterized by an ethanol group attached directly to the dinitrophenyl ring, making it a

valuable intermediate or building block in various synthetic pathways.

A critical point of clarification is the distinction between 2-(2,4-Dinitrophenyl)ethanol (CAS

4836-69-5) and the similarly named 2-(2,4-Dinitrophenoxy)ethanol (CAS 2831-60-9). The latter

contains an ether linkage between the phenyl ring and the ethanol moiety. This structural

difference is fundamental, and researchers must ensure they are sourcing the correct

compound by verifying the CAS number.

The key specifications for 2-(2,4-Dinitrophenyl)ethanol are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1589579?utm_src=pdf-interest
https://www.benchchem.com/product/b1589579?utm_src=pdf-body
https://www.benchchem.com/product/b1589579?utm_src=pdf-body
https://www.benchchem.com/product/b1589579?utm_src=pdf-body
https://www.benchchem.com/product/b1589579?utm_src=pdf-body
https://www.benchchem.com/product/b1589579?utm_src=pdf-body
https://www.benchchem.com/product/b1589579?utm_src=pdf-body
https://www.benchchem.com/product/b1589579?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 4836-69-5 [1][2]

Molecular Formula C₈H₈N₂O₅ [1][2]

Molecular Weight 212.16 g/mol [1][2][3]

Synonyms
2,4-Dinitrophenethyl alcohol,

Benzeneethanol,2,4-dinitro-
[3]

Density 1.5 ± 0.1 g/cm³ [2]

Boiling Point 376.5 ± 27.0 °C at 760 mmHg [2]

Commercial Supplier Landscape
The availability of 2-(2,4-Dinitrophenyl)ethanol is primarily through chemical suppliers

specializing in laboratory-scale and bulk quantities. These suppliers often operate through

online platforms that connect buyers with manufacturers and distributors, many of whom are

based in China.
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Supplier / Platform Purity Offered Notes Source

Conier

Chem&Pharma

Limited

Not specified

A trading company

established in 2010,

accessible via the

ECHEMI platform.

[3]

HANGZHOU LEAP

CHEM CO., LTD.
≥99.0%

Listed on the ECHEMI

platform.
[3]

Henan Lihao Chem

Plant Limited
99%

Listed as a supplier on

ECHEMI.
[3]

ChemUniverse 98%

Provides product

number P81682 and

accepts blanket

purchase orders for

larger quantities.

[1]

Shanghai Amole

Biotechnology Co.,

Ltd.

Not specified

Listed on

Chemsrc.com with

stock available for

inquiry.

[2]

LIDE

PHARMACEUTICALS

LIMITED

Not specified

A trading company

based in Nanjing,

China, listed on

LookChem.

Specializes in custom

development.

[4]

Recommended Procurement Workflow
A systematic approach to procurement is essential to ensure the quality and suitability of 2-
(2,4-Dinitrophenyl)ethanol for its intended application. The following workflow outlines the key

steps from initial sourcing to final acquisition.
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Phase 1: Planning & Vetting

Phase 2: Quotation & Documentation

Phase 3: Purchasing & Logistics

Define Purity Requirement
(e.g., >98% for screening,

>99.5% for synthesis)

Identify Potential Suppliers
(Use platforms like ECHEMI, LookChem)

Input for search

Vet Suppliers
(Request company profile,
check establishment date)

Request for Quotation (RFQ)
(Specify quantity, purity, delivery)

For shortlisted suppliers

Request Certificate of Analysis (CoA)
(Verify identity, purity, impurities)

Request Safety Data Sheet (SDS)
(Crucial for lab safety protocols)

Review in parallel

Issue Purchase Order (PO)

If all docs are acceptable

Arrange Shipping & Customs

Receive & Quarantine
(Perform incoming QC check)

Click to download full resolution via product page

Caption: End-to-end procurement workflow for sourcing chemical reagents.
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Step-by-Step Methodology
Define Analytical and Purity Requirements: The primary determinant in supplier selection is

the required purity grade. For early-stage discovery and screening, a purity of 98% may be

sufficient.[1] For use in later-stage drug development or as a critical intermediate in multi-

step synthesis, a higher purity of 99% or greater is recommended.[3]

Identify and Vet Potential Suppliers: Utilize chemical sourcing platforms to identify vendors. It

is crucial to distinguish between manufacturers and trading companies or distributors.[3][4]

For custom or large-scale orders, direct engagement with a manufacturer may be preferable.

Request Quotation and Documentation: Contact the shortlisted suppliers to request a formal

quotation. Crucially, always request a current Certificate of Analysis (CoA) for the specific

batch being offered, as well as a comprehensive Safety Data Sheet (SDS).

Technical Document Review:

Certificate of Analysis (CoA): Scrutinize the CoA to confirm that the material meets your

specifications. Verify the analytical methods used for characterization (e.g., HPLC, NMR).

Safety Data Sheet (SDS): The SDS is a mandatory document for risk assessment and

establishing safe handling protocols within the laboratory.[5]

Purchase and Logistics: Once a supplier is selected, issue a purchase order. For

international suppliers, clarify Incoterms, shipping methods, and responsibilities for customs

clearance.

Incoming Quality Control: Upon receipt, it is best practice to quarantine the material and

perform an in-house identity check (e.g., via melting point or spectroscopy) to verify it against

the supplier's CoA.

Safety, Handling, and Storage
While a specific, comprehensive SDS for 2-(2,4-Dinitrophenyl)ethanol was not available in

the public domain at the time of this guide's compilation, the hazards can be inferred from the

dinitrophenyl moiety, which is common to many hazardous compounds. The following guidance
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is based on data for structurally related chemicals and should be treated as preliminary until

the supplier-specific SDS is obtained and reviewed.
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Hazard Aspect Precautionary Guidance
Source (from related
compounds)

Acute Toxicity

Potentially harmful or toxic if

swallowed, in contact with skin,

or if inhaled.

[6][7]

Handling

Handle in a well-ventilated

area, preferably a chemical

fume hood. Wear appropriate

personal protective equipment

(PPE), including safety

goggles, chemical-resistant

gloves, and a lab coat. Avoid

formation of dust and aerosols.

[5][8]

First Aid

If inhaled: Move person to

fresh air. In case of skin

contact: Wash off with soap

and plenty of water. In case of

eye contact: Rinse thoroughly

with plenty of water for at least

15 minutes. If swallowed:

Rinse mouth with water. In all

cases, consult a physician.[5]

[9]

Storage

Store the container tightly

closed in a dry, cool, and well-

ventilated place.[5] Keep away

from incompatible materials

and sources of ignition.

Disposal

Disposal must be in

accordance with local, state,

and federal regulations. Do not

let the chemical enter drains.

[5]
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Authoritative Grounding: The GHS classifications for the related compound 2-(2,4-

dinitrophenoxy)ethanol include Acute Toxicity, Skin Sensitization, and long-term hazard to

aquatic life.[6] Researchers should assume a similar hazard profile for 2-(2,4-
Dinitrophenyl)ethanol pending receipt of an official SDS from the supplier.

Conclusion
The procurement of 2-(2,4-Dinitrophenyl)ethanol requires careful attention to chemical

identity, purity specifications, and supplier vetting. By leveraging online chemical platforms and

following a structured procurement workflow that prioritizes comprehensive documentation

(CoA and SDS), researchers can confidently source high-quality material suitable for their

scientific endeavors. Always prioritize safety by adhering to the guidance provided in the

supplier's official Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial suppliers and purchasing options for 2-
(2,4-Dinitrophenyl)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589579#commercial-suppliers-and-purchasing-
options-for-2-2-4-dinitrophenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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